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Compound of Interest

Compound Name: Alachlor

Cat. No.: B1666766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Alachlor, a widely used

chloroacetanilide herbicide. Understanding the solubility of this compound in both aqueous and

organic media is critical for environmental fate assessment, formulation development, and

toxicological studies. This document compiles quantitative solubility data, details experimental

protocols for solubility determination, and visualizes key related pathways.

Quantitative Solubility Data
The solubility of Alachlor varies significantly between water and different organic solvents. The

following tables summarize the available quantitative data to provide a clear comparison.

Table 1: Solubility of Alachlor in Water
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Temperature (°C) Solubility (mg/L) pH Source

20 240 7 [1]

23 140 Not Specified [2]

25 242 Not Specified [3]

25 240 Not Specified [4]

20 170 7 [5]

20 188 5 [5]

20 179 9 [5]

Table 2: Solubility of Alachlor in Organic Solvents
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Solvent Temperature (°C) Solubility (g/L) Source

Acetone 20 >827 [5]

Dimethylformamide

(DMF)
Not Specified 30,000 (30 mg/ml) [3]

Dimethyl sulfoxide

(DMSO)
Not Specified 30,000 (30 mg/ml) [3]

1,2-Dichloroethane 20 >749 [5]

Ethyl acetate 20 >761 [5]

Heptane 20 130 [5]

Methanol 20 >803 [5]

Xylene 20 >723 [5]

Diethyl Ether Not Specified Soluble [6]

Benzene Not Specified Soluble [3][4]

Chloroform Not Specified Soluble [6]

Ethanol Not Specified Soluble [3][6]

Hexane Not Specified Slightly Soluble [4]

Experimental Protocols for Solubility Determination
The most widely accepted method for determining the solubility of chemical substances is the

Shake-Flask Method, as described in the OECD Guideline for the Testing of Chemicals, No.

105.[7][8][9] This method is considered the gold standard for its reliability.[10]

Shake-Flask Method (OECD 105)
Principle: This method is based on achieving a saturated solution of the substance in a solvent

through prolonged agitation. The concentration of the dissolved substance in the saturated

solution is then determined analytically, representing its solubility at the experimental

temperature.
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Apparatus and Reagents:

Glass flasks with stoppers

Constant temperature shaker or water bath

Centrifuge or filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., HPLC, GC, UV-Vis spectrophotometer)

High-purity Alachlor

Solvent of interest (e.g., distilled water, organic solvent)

Procedure:

Preliminary Test: An initial estimation of solubility is performed to determine the appropriate

amount of substance and the time required to reach equilibrium. This involves adding an

excess of Alachlor to the solvent and shaking for a set period (e.g., 24 hours), followed by a

rough concentration measurement.

Definitive Test: a. An amount of Alachlor sufficient to ensure a saturated solution (typically 5-

10 times the estimated solubility) is added to each of at least three flasks.[11] b. A known

volume of the solvent is added to each flask. c. The flasks are sealed and placed in a

constant temperature shaker (e.g., 20 ± 0.5 °C). d. The flasks are agitated until equilibrium is

reached. This may take 24 to 72 hours, and is confirmed by taking samples at different time

points (e.g., 24, 48, 72 hours) and observing no significant change in concentration.[12]

Phase Separation: a. Once equilibrium is established, the flasks are removed from the

shaker and allowed to stand to let undissolved material settle. b. The saturated solution is

then separated from the excess solid by centrifugation or filtration. Care must be taken to

avoid temperature changes during this step.

Analysis: a. The concentration of Alachlor in the clear, saturated solution is determined

using a validated analytical method. High-Performance Liquid Chromatography (HPLC) or

Gas Chromatography (GC) are commonly used for this purpose. b. The final solubility is

reported as the average of the determinations from the replicate flasks.
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Visualizations
Experimental Workflow: Shake-Flask Solubility
Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Equilibration

Phase Separation

Analysis

Start

Add excess Alachlor
to flask

Add known volume
of solvent

Agitate at constant
temperature (e.g., 24-72h)

Check for equilibrium
(periodic sampling)

Not at equilibrium

Allow undissolved
solid to settle

Equilibrium reached

Centrifuge or Filter
to get saturated solution

Quantify Alachlor
concentration (e.g., HPLC, GC)

Report average
solubility

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alachlor Action

VLCFA Synthesis

Gibberellin Pathway

Alachlor

Elongase Enzymes

Inhibits

Geranylgeranyl
pyrophosphate (GGPP)

cyclisation enzymes

Inhibits

Very-Long-Chain
Fatty Acids (VLCFAs)

Synthesizes

Cell Membranes,
Cuticular Waxes

Components of

Normal Plant Growth
(Cell Elongation & Division)

Gibberellin (GA)
Biosynthesis

Bioactive Gibberellins

DELLA Proteins
(Growth Repressors)

Promotes degradation

Growth-Promoting
Genes

Represses

Promotes

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1666766?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

